Cas no 1494088-89-9 (1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol)

• Product Name: 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol
• CAS No: 1494088-89-9
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• CID: 4602267
• PubChem ID: 65814638
• Update Time: 2025-06-08

1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol
• 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol

• Inchi： 1S/C10H8F2N2O/c11-7-1-2-10(9(12)5-7)14-4-3-8(6-15)13-14/h1-5,15H,6H2
• InChI Key： WGUQIQVQCIDKEW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C=CC(CO)=N1

Additional information on 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol

Introduction to 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol (CAS No. 1494088-89-9)

1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1494088-89-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic alcohol features a pyrazole core substituted with a 2,4-difluorophenyl group, making it a structurally intriguing molecule with potential applications in drug discovery and development. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, which can influence its biological activity and interaction with biological targets.

The compound's molecular structure consists of a six-membered pyrazole ring connected to a hydroxymethyl group and a 2,4-difluorophenyl moiety. This arrangement suggests potential utility as a building block for more complex molecules or as an intermediate in synthetic pathways. The pyrazole scaffold is well-known for its role in various biologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of fluorine atoms into this scaffold further enhances its pharmacological potential by modulating lipophilicity, metabolic stability, and binding affinity.

In recent years, there has been growing interest in fluorinated heterocycles due to their ability to improve drug-like properties such as solubility, bioavailability, and target engagement. 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol exemplifies this trend, as its structure combines the recognized bioactivity of pyrazole with the enhancing effects of fluorine substitution. This compound has garnered attention in academic and industrial research settings for its potential as a lead compound or key intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol is its versatility in medicinal chemistry. The hydroxymethyl group provides a reactive site for further functionalization, allowing chemists to explore diverse derivatization strategies. For instance, it can be converted into esters, amides, or other functional groups to tailor its pharmacological profile for specific therapeutic applications. Additionally, the electron-withdrawing nature of the 2,4-difluorophenyl group can enhance binding interactions with biological targets by increasing the compound's overall lipophilicity and reducing pKa values.

Recent studies have highlighted the importance of fluorinated pyrazoles in developing next-generation pharmaceuticals. Researchers have demonstrated that substituting fluorine atoms at specific positions on the pyrazole ring can significantly alter its biological activity. For example, fluorinated pyrazoles have been shown to exhibit potent inhibitory effects against various enzymes and receptors implicated in human diseases. The compound 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol aligns with this research trend, offering a promising scaffold for further exploration.

The synthesis of 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrazole ring followed by selective fluorination and functional group modifications. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to construct the desired molecular framework efficiently. These synthetic approaches not only showcase the compound's accessibility but also underscore its relevance in contemporary chemical synthesis.

The pharmacological potential of 1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol has been explored in several preclinical studies. Initial investigations suggest that this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and cancer. The structural features of the molecule contribute to its ability to interact with biological targets by optimizing binding affinity and selectivity. Further research is warranted to fully elucidate its therapeutic applications and mechanisms of action.

In conclusion,1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol (CAS No. 1494088-89-9) represents a valuable asset in pharmaceutical research due to its unique structural features and promising biological properties. Its combination of a bioactive pyrazole core with fluorinated aromatic substitution makes it an attractive candidate for developing novel therapeutic agents. As research in fluorinated heterocycles continues to advance,1-(2,4-difluorophenyl)-1H-pyrazol-3-ylmethanol is poised to play a significant role in addressing unmet medical needs through innovative chemical synthesis and pharmacological exploration.